1-(2-Chlorophenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

• Molecular Formula: C19H22BClN2O3
• Molecular Weight: 372.7 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• InChI: InChI=1S/C19H22BClN2O3/c1-18(2)19(3,4)26-20(25-18)13-9-11-14(12-10-13)22-17(24)23-16-8-6-5-7-15(16)21/h5-12H,1-4H3,(H2,22,23,24)
• InChI Key: QSEOBGJQNXHRCO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3Cl

Description

1-(2-Chlorophenyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea: , also known as tetramethylboronate phenylurea , is a chemical compound with the following structure:

$$\text{C}_{20}\text{H}_{24}\text{BNO}_3\text{Cl}$$C20​H24​BNO3​Cl

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• It contains a urea functional group (NH-CO-NH) and a boronate ester group (B-O-C).
• The compound is used in various scientific applications due to its unique properties.

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